Cas no 141896-10-8 (4-(1-bromo-2-methylpropan-2-yl)phenol)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)phenol
• CAS No: 141896-10-8
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 6113519
• PubChem ID: 57162576
• Update Time: 2025-10-29

4-(1-bromo-2-methylpropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)phenol
• Phenol, 4-(2-bromo-1,1-dimethylethyl)-
• SCHEMBL2497844
• 141896-10-8
• EN300-1936244
• DTXSID601023413
• 4-(1-Bromo-2-methyl-2-propanyl)phenol

• Inchi： 1S/C10H13BrO/c1-10(2,7-11)8-3-5-9(12)6-4-8/h3-6,12H,7H2,1-2H3
• InChI Key： MSCZRMIOHBBIRR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(C)(C)CBr)C=C1

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 293.4±15.0 °C(Predicted)
• pka: 9.82±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(1-bromo-2-methylpropan-2-yl)phenol

4-(1-Bromo-2-Methylpropan-2-Yl)Phenol: A Comprehensive Overview

The compound with CAS No. 141896-10-8, commonly referred to as 4-(1-bromo-2-methylpropan-2-yl)phenol, is a versatile organic molecule that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a phenol group with a substituted bromoalkyl group, making it a valuable intermediate in organic synthesis and a promising candidate for applications in materials science and pharmacology.

4-(1-Bromo-2-methylpropan-2-yl)phenol is synthesized through a series of well-established organic reactions, including nucleophilic substitution and aromatic substitution processes. The bromine atom in the molecule plays a critical role in enabling further functionalization, as it can be readily replaced by other nucleophiles, such as hydroxyl or amino groups, under appropriate reaction conditions. This property makes the compound an ideal building block for constructing more complex molecules with tailored functionalities.

Recent advancements in synthetic chemistry have expanded the scope of applications for 4-(1-bromo-2-methylpropan-2-yl)phenol. For instance, researchers have explored its use as a precursor for synthesizing biologically active compounds, such as antioxidants and anti-inflammatory agents. The phenolic group in the molecule contributes to its antioxidant properties, while the bromoalkyl substituent enhances its reactivity and bioavailability.

In the field of materials science, 4-(1-bromo-2-methylpropan-2-yl)phenol has been employed as a monomer for synthesizing advanced polymers with improved mechanical and thermal stability. The bromine atom serves as a reactive site for polymerization reactions, enabling the formation of cross-linked networks that exhibit enhanced durability under harsh environmental conditions.

Moreover, the compound has found applications in catalysis, where it acts as a ligand or precursor for metal complexes with catalytic activity. Its ability to coordinate with metal ions makes it a valuable component in asymmetric catalysis and enantioselective reactions, which are critical for the production of chiral pharmaceuticals.

From an environmental perspective, 4-(1-bromo-2-methylpropan-2-yl)phenol has been studied for its potential role in biodegradation processes. Researchers have investigated its degradation pathways under various environmental conditions, such as soil and aqueous systems, to assess its impact on ecosystems. These studies have provided valuable insights into the compound's persistence and toxicity, contributing to the development of sustainable chemical practices.

In summary, 4-(1-bromo-2-methylpropan-2-yl)phenol (CAS No. 141896-10-) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, pharmacology, and environmental chemistry. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.